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Compound of Interest

Compound Name: 2-Methyl-3-nitroquinoline

CAS No.: 75353-77-4

Cat. No.: B1626080

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide is a synthesis of technical information from authoritative

sources and established best practices for handling related chemical compounds. A specific

Safety Data Sheet (SDS) for 2-Methyl-3-nitroquinoline (CAS No. 75353-77-4) was not

available at the time of writing. Therefore, the recommendations herein are based on data for

structurally similar nitroaromatic compounds and general safety protocols for this chemical

class. All users must conduct their own risk assessment and consult with their institution's

Environmental Health and Safety (EHS) department before handling this compound.

Introduction: The Significance of 2-Methyl-3-
nitroquinoline in Research
2-Methyl-3-nitroquinoline is a heterocyclic aromatic compound with a molecular formula of

C₁₀H₈N₂O₂ and a molecular weight of 188.18 g/mol [1]. The quinoline scaffold is a "privileged

structure" in medicinal chemistry, forming the core of numerous pharmacologically active

agents with applications as anticancer, antimicrobial, and anti-inflammatory drugs[2]. The

presence of a nitro group, a potent electron-withdrawing moiety, on the quinoline ring system
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can significantly influence the molecule's reactivity and biological activity, making it a valuable

intermediate in the synthesis of novel therapeutic candidates[2][3].

The strategic placement of the methyl and nitro groups at the 2 and 3 positions, respectively,

offers unique opportunities for further chemical modification, enabling the exploration of new

chemical space in drug discovery programs. Understanding the safe handling and storage of

this compound is paramount to ensuring the integrity of research and the safety of laboratory

personnel.

Hazard Identification and Risk Assessment
Due to the absence of a specific SDS for 2-Methyl-3-nitroquinoline, a conservative approach

to hazard assessment is necessary, drawing parallels from related nitroaromatic compounds.

Anticipated Hazards:

Acute Toxicity: Based on data for analogous compounds like 2-methylquinoline and other

nitroanilines, 2-Methyl-3-nitroquinoline is expected to be harmful if swallowed or in contact

with skin[4][5][6].

Skin and Eye Irritation: Direct contact is likely to cause skin and eye irritation[4][7].

Respiratory Irritation: Inhalation of dust or vapors may cause respiratory tract irritation[4][7].

Reactivity: Nitro compounds, as a class, can be reactive and should be handled with care.

They may be sensitive to heat, shock, and friction, although the risk increases with the

number of nitro groups[4]. Incompatible materials include strong oxidizing agents, strong

bases, acids, acid chlorides, and acid anhydrides[5][6].

Physical and Chemical Properties (Inferred and General)
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Property
Anticipated
Value/Characteristic

Rationale/Source

CAS Number 75353-77-4 [1]

Molecular Formula C₁₀H₈N₂O₂ [1]

Molecular Weight 188.18 g/mol [1]

Physical State

Likely a solid at room

temperature. Aromatic nitro

compounds are often

crystalline solids.

General knowledge of

aromatic nitro compounds.

Solubility

Expected to have low solubility

in water and be soluble in

organic solvents like

chloroform.

Based on the properties of the

parent compound, 2-

methylquinoline.

Stability

Stable under recommended

storage conditions, but may be

light-sensitive. Avoid excessive

heat and contact with

incompatible materials[7][8].

Based on data for related

compounds and general

principles for nitroaromatics.

Safe Handling Protocols
The following protocols are designed to minimize exposure and mitigate risks during the

handling of 2-Methyl-3-nitroquinoline.

Engineering Controls
Ventilation: All handling of 2-Methyl-3-nitroquinoline, including weighing and solution

preparation, must be conducted in a certified chemical fume hood to prevent inhalation of

dust or vapors[5][9][10].

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

laboratory where the compound is handled[11].
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial for safe handling.

PPE Item Specifications Rationale

Hand Protection

Chemically resistant gloves

(e.g., neoprene, butyl, or

heavy-duty nitrile). Disposable

nitrile gloves may not offer

sufficient protection for

prolonged contact. Always

inspect gloves before use[4].

To prevent skin contact and

absorption. Many nitro

compounds can be absorbed

through the skin[4].

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields are

the minimum requirement. For

splash hazards, safety goggles

should be worn[4][9].

To protect eyes from dust

particles and splashes.

Skin and Body Protection

A flame-resistant lab coat

should be worn. For larger

quantities or increased risk of

spillage, a chemical-resistant

apron is recommended[4].

To prevent contamination of

personal clothing and skin.

Respiratory Protection

Not typically required when

handling small quantities in a

properly functioning chemical

fume hood. If engineering

controls are insufficient, a

NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates should be used.

To prevent inhalation of dust or

vapors.

Workflow Diagram: From Receipt to Use
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Receiving and Initial Storage

Preparation for Use

Experimental Use

Post-Use and Disposal

Receive Compound

Inspect Container for Damage

Log into Chemical Inventory

Store in Designated Area

Transport to Fume Hood

Don Appropriate PPE

Prepare Workstation

Weigh Compound

Dissolve in Solvent

Perform Reaction

Reaction Work-up

Decontaminate Glassware and SurfacesReturn Compound to Storage

Segregate Waste

Return to Storage

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Methyl-3-nitroquinoline.
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Step-by-Step Handling Protocol
Preparation:

Consult your institution's EHS guidelines and review the safety information for related

compounds.

Ensure the chemical fume hood is functioning correctly.

Assemble all necessary equipment and reagents before retrieving the compound from

storage.

Don the appropriate PPE as outlined in the table above.

Weighing and Transfer:

Perform all weighing and transfers within the chemical fume hood.

Use a disposable weighing boat to prevent contamination of balances.

Handle the solid compound gently to minimize the generation of dust.

If transferring a solution, use appropriate glassware and a funnel to prevent spills.

In Case of a Spill:

Alert others in the vicinity and evacuate the area if necessary.

If the spill is small and you are trained to handle it, wear appropriate PPE.

Contain the spill using a non-combustible absorbent material like sand or vermiculite.

Collect the spilled material and absorbent into a sealed, labeled container for hazardous

waste disposal.

Decontaminate the area with soap and water.

For large spills, evacuate the area and contact your institution's emergency response

team.
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Storage Protocols
Proper storage is critical to maintaining the stability of 2-Methyl-3-nitroquinoline and ensuring

a safe laboratory environment.

General Storage Conditions
Location: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open

flames[5][9]. A dedicated and approved flammable liquid or chemical storage cabinet is

recommended[4].

Container: Keep the container tightly closed to prevent contamination and potential reaction

with moisture or air[5][7][9]. Opened containers must be carefully resealed and kept upright

to prevent leakage[7].

Light: As some related compounds are light-sensitive, it is prudent to store 2-Methyl-3-
nitroquinoline in a dark place or in an amber bottle.

Incompatibility and Segregation
Store 2-Methyl-3-nitroquinoline segregated from the following incompatible materials:

Strong oxidizing agents

Strong bases

Acids

Acid chlorides

Acid anhydrides

Chloroformates

Contact with these substances can lead to vigorous reactions[5][6].

Logical Diagram for Storage Decisions
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Is the container sealed?

Is the storage area cool, dry, and well-ventilated?

Yes

Action: Seal Container Tightly

No

Is it segregated from incompatible materials?

Yes

Action: Relocate to a Suitable Area

No

Is it protected from light?

Yes

Action: Segregate from Incompatibles

No

Properly Stored

Yes

Action: Protect from Light

No

Click to download full resolution via product page

Caption: Decision tree for the safe storage of 2-Methyl-3-nitroquinoline.
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Emergency Situation Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention[5][9].

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes. Seek medical attention if irritation

develops or persists[5][9].

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention[5][9].

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately[5][9].

Fire

Use dry chemical, carbon dioxide, or alcohol-

resistant foam to extinguish. Do not use a direct

water jet. Wear self-contained breathing

apparatus and full protective gear. Combustion

may produce toxic oxides of nitrogen (NOx) and

carbon (CO, CO₂)[5][9].

Waste Disposal
All waste containing 2-Methyl-3-nitroquinoline must be treated as hazardous waste.

Collect waste in a clearly labeled, sealed container.

Never dispose of this compound down the drain or in the regular trash.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Contact your institution's EHS department for specific disposal procedures.
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Conclusion
While 2-Methyl-3-nitroquinoline holds promise as a building block in drug discovery and

development, its handling and storage demand a cautious and informed approach. By adhering

to the principles of good laboratory practice, utilizing appropriate engineering controls and PPE,

and following the specific protocols outlined in this guide, researchers can work safely with this

compound, paving the way for new scientific advancements.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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